Cas no 2580221-48-1 (2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid
• CAS No: 2580221-48-1
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 5661863
• PubChem ID: 165891655
• Update Time: 2025-06-26

2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-5-(propan-2-yl)thiophene-3-carboxylic acid
• EN300-27723937
• 2580221-48-1
• 2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C16H17NO4S/c1-10(2)13-8-12(15(18)19)14(22-13)17-16(20)21-9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： FEUPBXBKMNQQDX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1C(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid

2-{(Benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580221-48-1, known as 2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a thiophene ring with a benzyloxy carbonyl amino group and a propan-2-yl substituent. The thiophene moiety, a five-membered aromatic ring containing two sulfur atoms, is a key feature of this molecule and contributes to its distinctive electronic properties and reactivity.

Recent studies have highlighted the potential of 2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid in various applications. For instance, researchers have explored its role in the development of novel pharmaceutical agents. The benzyloxy carbonyl amino group is known to enhance bioavailability and stability, making this compound a promising candidate for drug delivery systems. Additionally, the propan-2-yl substituent introduces steric effects that can influence the molecule's solubility and interaction with biological targets.

One of the most exciting developments involving this compound is its use in the synthesis of advanced materials. The thiophene ring's conjugated system allows for strong electronic interactions, making it suitable for applications in organic electronics. Recent research has demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), enhancing their performance and efficiency. The integration of such molecules into electronic devices represents a significant step forward in the field of materials science.

Another area where 2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid has shown promise is in catalysis. The sulfur atoms in the thiophene ring provide Lewis acidic sites that can facilitate various chemical transformations. Recent studies have explored its use as a catalyst in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it has demonstrated high efficiency and selectivity. This highlights the compound's versatility and its potential to contribute to green chemistry initiatives by enabling more sustainable reaction pathways.

In terms of synthesis, 2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid can be prepared through a variety of methods, including coupling reactions and oxidation processes. One popular approach involves the condensation of thiophene derivatives with activated esters or amides, followed by selective oxidation to introduce the carboxylic acid group. These methods are highly efficient and scalable, making them suitable for both academic research and industrial production.

The toxicological profile of this compound has also been a subject of recent investigations. Studies have shown that while it exhibits low acute toxicity, long-term exposure may have adverse effects on certain biological systems. Regulatory agencies have therefore recommended strict handling guidelines to ensure safety in both laboratory and industrial settings.

Looking ahead, the future of 2-{(benzyloxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid appears bright. With ongoing advancements in synthetic methodologies and an increasing demand for innovative materials and pharmaceuticals, this compound is poised to play a pivotal role in driving scientific progress. Its unique combination of structural features and functional properties makes it an invaluable tool for researchers across multiple disciplines.